4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid
Overview
Description
4-(4-Fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid, also known as 4-F-3-MCTA, is an organic compound with a wide range of potential applications in scientific research. It is a member of the thiophene family, and its unique structure makes it an attractive target for a variety of research studies. 4-F-3-MCTA has been studied for its synthesis, mechanism of action, biochemical and physiological effects, and its potential for use in laboratory experiments.
Scientific Research Applications
4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid has been studied for its potential use in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a precursor for the synthesis of other compounds, and as a model compound for studying the properties of thiophene-based organic molecules. Additionally, 4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid has been studied for its potential use in drug delivery systems, as a catalyst for organic reactions, and as a fluorescent dye.
Mechanism of Action
The mechanism of action of 4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid is not fully understood. However, it is believed that the compound acts as an electron-donating species, which can increase the reactivity of other molecules. Additionally, 4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid may act as an electron acceptor, which can increase the reactivity of other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid are not fully understood. However, it has been shown to have some anti-inflammatory and antioxidant properties. Additionally, 4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid has been studied for its potential use in cancer therapy, as it has been shown to have cytotoxic effects against certain cancer cells.
Advantages and Limitations for Lab Experiments
4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize, and it can be used as a reagent in organic synthesis. Additionally, 4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid has been shown to have some anti-inflammatory and antioxidant properties, which could be useful in drug delivery systems. However, the compound is not very stable, and it can decompose when exposed to light or heat. Additionally, the compound has not been extensively studied, so its effects on human health and safety are not fully understood.
Future Directions
There are several potential future directions for research on 4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid. One potential direction is to further investigate the compound’s potential for use in drug delivery systems. Additionally, further research could be conducted to better understand the compound’s biochemical and physiological effects, as well as its potential for use in cancer therapy. Finally, research could be conducted to develop more stable forms of the compound, which could be used in laboratory experiments.
Synthesis Methods
4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid can be synthesized using a variety of methods. The most common method involves reacting 4-fluorophenylacetonitrile with 3-methoxycarbonylthiophene-2-carboxylic acid in the presence of a suitable base, such as sodium hydroxide or potassium carbonate. This reaction results in a high yield of 4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid. Other methods of synthesis include reacting 4-fluorophenylacetonitrile with 3-methoxycarbonylthiophene-2-carboxylic anhydride and using a palladium-catalyzed reaction of 3-methoxycarbonylthiophene-2-carboxylic acid with 4-fluorophenylboronic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid involves the introduction of a carboxylic acid group onto a thiophene ring that is substituted with a fluorophenyl and methoxycarbonyl group. This can be achieved through a series of reactions that involve the functionalization of the thiophene ring, followed by the introduction of the carboxylic acid group.", "Starting Materials": [ "4-fluorobenzene", "thiophene", "methyl chloroformate", "sodium hydride", "carbon dioxide", "methanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Bromination of thiophene using bromine in the presence of iron(III) bromide to yield 3-bromothiophene", "Reaction of 3-bromothiophene with 4-fluorobenzene in the presence of a palladium catalyst to yield 4-(4-fluorophenyl)thiophene", "Reaction of 4-(4-fluorophenyl)thiophene with methyl chloroformate in the presence of sodium hydride to yield 4-(4-fluorophenyl)-3-methoxycarbonylthiophene", "Reaction of 4-(4-fluorophenyl)-3-methoxycarbonylthiophene with carbon dioxide in the presence of a palladium catalyst to yield 4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid", "Hydrolysis of 4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid using hydrochloric acid to yield the corresponding carboxylic acid", "Neutralization of the carboxylic acid using sodium hydroxide to yield the final product", "Extraction of the final product using diethyl ether and washing with water to obtain pure 4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid" ] } | |
CAS RN |
2763780-09-0 |
Product Name |
4-(4-fluorophenyl)-3-(methoxycarbonyl)thiophene-2-carboxylic acid |
Molecular Formula |
C13H9FO4S |
Molecular Weight |
280.3 |
Purity |
95 |
Origin of Product |
United States |
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